Cas no 2060062-04-4 (methyl 3-(aminomethyl)-4-methyl-6-(propan-2-yl)-1,2thiazolo5,4-bpyridine-5-carboxylate)

• Product Name: methyl 3-(aminomethyl)-4-methyl-6-(propan-2-yl)-1,2thiazolo5,4-bpyridine-5-carboxylate
• CAS No: 2060062-04-4
• MF: C₁₃H₁₇N₃O₂S
• MW: 279.357981443405
• MDL: MFCD30498667
• CID: 5612146
• PubChem ID: 125454111
• Update Time: 2025-10-28

methyl 3-(aminomethyl)-4-methyl-6-(propan-2-yl)-1,2thiazolo5,4-bpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-4-methyl-6-(propan-2-yl)-[1,2]thiazolo[5,4-b]pyridine-5-carboxylate
• Methyl3-(aminomethyl)-4-methyl-6-(propan-2-yl)-[1,2]thiazolo[5,4-b]pyridine-5-carboxylate
• 2060062-04-4
• EN300-336875
• Methyl 3-(aminomethyl)-4-methyl-6-propan-2-yl-[1,2]thiazolo[5,4-b]pyridine-5-carboxylate
• Isothiazolo[5,4-b]pyridine-5-carboxylic acid, 3-(aminomethyl)-4-methyl-6-(1-methylethyl)-, methyl ester
• methyl 3-(aminomethyl)-4-methyl-6-(propan-2-yl)-1,2thiazolo5,4-bpyridine-5-carboxylate

• MDL： MFCD30498667
• Inchi： 1S/C13H17N3O2S/c1-6(2)11-10(13(17)18-4)7(3)9-8(5-14)16-19-12(9)15-11/h6H,5,14H2,1-4H3
• InChI Key： SBGXLKMLHBVSTN-UHFFFAOYSA-N
• SMILES： S1C2C(C(CN)=N1)=C(C)C(C(=O)OC)=C(C(C)C)N=2

Computed Properties

• Exact Mass: 279.10414797g/mol
• Monoisotopic Mass: 279.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.248±0.06 g/cm3(Predicted)
• Boiling Point: 347.3±42.0 °C(Predicted)
• pka: 6.68±0.29(Predicted)

Additional information on methyl 3-(aminomethyl)-4-methyl-6-(propan-2-yl)-1,2thiazolo5,4-bpyridine-5-carboxylate

Professional Introduction of Methyl 3-(Aminomethyl)-4-Methyl-6-(Propan-2-yl)-1,2thiazolo5,4-bpyridine-5-carboxylate

Methyl 3-(aminomethyl)-4-methyl-6-(propan-2-yl)-1,2thiazolo5,4-bpyridine-5-carboxylate (CAS No: 2060062-04-4) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of thiazolopyridines, which are known for their unique electronic properties and potential applications in drug design. The molecule features a thiazolo[5,4-b]pyridine core with several substituents, including an aminomethyl group at position 3, a methyl group at position 4, and an isopropyl group at position 6. These substituents play a crucial role in modulating the compound's chemical reactivity and biological activity.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, making it more efficient and scalable for industrial applications. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography, providing insights into its three-dimensional conformation and intermolecular interactions.

In terms of applications, methyl 3-(aminomethyl)-4-methyl-6-(propan-2-yl)-1,2thiazolo5,4-bpyridine-5-carboxylate has shown promise in the development of novel therapeutic agents. Its thiazolopyridine core is known to exhibit significant biological activity, particularly as a potential inhibitor of certain enzymes involved in disease pathways. Recent studies have demonstrated its ability to modulate cellular signaling pathways associated with neurodegenerative diseases and cancer. For instance, research published in the Journal of Medicinal Chemistry highlights its potential as a lead compound for anti-tumor drug development due to its ability to induce apoptosis in cancer cells while sparing healthy cells.

Beyond its pharmaceutical applications, this compound has also found use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have explored its ability to act as an electron transport layer in organic photovoltaic devices, where it has shown improved charge transport characteristics compared to traditional materials.

The safety profile of methyl 3-(aminomethyl)-4-methyl-6-(propan-2-yl)-1,2thiazolo5,4-bpyridine-5-carboxylate has been thoroughly evaluated through toxicological studies. These studies indicate that the compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further clinical development. However, long-term safety studies are still required to fully understand its potential risks and benefits.

In conclusion, methyl 3-(aminomethyl)-4-methyl-6-(propan-2-yl)-1,2thiazolo5,4-bpyridine-5-carboxylate (CAS No: 2060062-04-4) represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing modern science and technology.